![molecular formula C13H20N2 B009799 1-Benzylazepan-4-amine CAS No. 109105-51-3](/img/structure/B9799.png)
1-Benzylazepan-4-amine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1-Benzylazepan-4-amine often involves complex chemical reactions that enable the formation of its distinctive molecular framework. For instance, a new strategy for the synthesis of 1,4-benzodiazepine derivatives, which shares structural similarities with this compound, has been established through a one-pot reaction involving methyl 1-arylaziridine-2-carboxylates with N-[2-bromomethyl(aryl)]trifluoroacetamides (Wang et al., 2008). This reaction proceeds via N-benzylation and highly regioselective ring-opening, followed by intramolecular nucleophilic displacement, highlighting the complexity and precision required in synthetic chemistry.
Molecular Structure Analysis
The molecular structure of this compound and related compounds is crucial for understanding their chemical behavior and potential applications. X-ray crystallography and NMR spectroscopy are commonly used techniques for this analysis. For example, the crystal structure of various benzodiazepine derivatives has been determined, providing insights into the molecular configurations and interactions that define their structural characteristics (Wen et al., 2017).
Chemical Reactions and Properties
This compound undergoes a variety of chemical reactions, reflecting its reactive nature. These reactions can alter the compound's chemical structure, leading to different physical and chemical properties. The synthesis of benzylamines, for example, demonstrates the compound's ability to participate in reactions that form new chemical bonds and structures (Yan et al., 2016).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and crystalline structure, are important for its handling and application in various chemical processes. These properties can be influenced by the compound's molecular structure and the presence of functional groups. The analysis of molecular salts derived from benzylamine and organic acidic components has contributed to understanding the supramolecular aspects and structural organization that impact the physical properties of such compounds (Wen et al., 2017).
Chemical Properties Analysis
The chemical properties of this compound, including its reactivity, stability, and functional group interactions, are essential for its utility in synthetic and medicinal chemistry. These properties are determined by the compound's molecular structure and electronic configuration. Research into the reactions and synthesis of benzodiazepine derivatives sheds light on the chemical properties that make this compound a valuable compound in chemical synthesis and potential pharmacological applications (Wang et al., 2008).
Scientific Research Applications
Role in Polymer and Biomedical Applications
- Tertiary aromatic amines, such as 1-Benzylazepan-4-amine, can serve as activators in the benzoyl peroxide/amine system for curing acrylic resins. This is critical in the development of biomedical applications like denture resins and acrylic bone cements. The kinetics and mechanism of their curing reactions, alongside considerations of toxicity and thermal effects, are crucial for their effective use in biomedical materials (Vázquez et al., 1998).
Biomarker Studies
- Aromatic amines are extensively studied as biomarkers for exposure to hazardous substances, especially in the context of occupational health and cancer research. Understanding the metabolism and effects of aromatic amines, such as this compound, can aid in assessing risks and mechanisms of action related to exposure (Golka et al., 2002).
Synthetic Chemistry
- In the field of synthetic chemistry, aromatic amines are pivotal for the development of novel compounds with diverse biological activities. The synthetic profiles of compounds related to this compound highlight their importance in developing new pharmacological agents with applications ranging from vasodilation to antidepressant effects (Dighe et al., 2015).
Advanced Oxidation Processes (AOPs)
- AOPs are effective in mineralizing nitrogen-containing compounds, including aromatic amines, which are resistant to conventional degradation processes. Research into the degradation of amines and azo compounds using AOPs provides insights into environmental remediation techniques that could apply to this compound and its derivatives (Bhat & Gogate, 2021).
Catalysis and Bond Formation
- The application of palladium catalysts for the arylation of amines and alcohols, including structures related to this compound, is an area of significant interest in organic synthesis. Such research is pivotal for creating new synthetic pathways and improving the efficiency of reactions involving amines (Muci & Buchwald, 2002).
properties
IUPAC Name |
1-benzylazepan-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c14-13-7-4-9-15(10-8-13)11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWOBBFYDHSJOIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCN(C1)CC2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10596742 | |
Record name | 1-Benzylazepan-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10596742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
109105-51-3 | |
Record name | 1-Benzylazepan-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10596742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzylazepan-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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